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Abstract
GSK690693 is a potent, ATP-competitive, small molecule inhibitor that targets all three

isoforms of the serine/threonine kinase Akt (Akt1, Akt2, and Akt3), a central node in cellular

signaling.[1][2][3] By inhibiting Akt, GSK690693 disrupts a multitude of downstream pathways

crucial for cell survival, proliferation, metabolism, and angiogenesis. This guide provides an in-

depth exploration of the downstream signaling consequences of GSK690693-mediated Akt

inhibition, complete with quantitative data, detailed experimental protocols, and visual pathway

representations to support researchers in the fields of oncology and cell biology.

Mechanism of Action of GSK690693
GSK690693 functions as a pan-Akt inhibitor by competing with ATP for binding to the kinase

domain of Akt1, Akt2, and Akt3.[1][3] This competitive inhibition prevents the phosphorylation of

Akt's downstream substrates, thereby blocking the propagation of survival and growth signals.

[3] While highly selective for Akt isoforms, GSK690693 has been shown to exhibit some activity

against other kinases in the AGC family, such as PKA and PKC, as well as some members of

the CAMK and STE kinase families at higher concentrations.[1][2]
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The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical intracellular signaling cascade

that regulates a wide array of cellular functions.[4][5][6][7] The pathway is typically activated by

growth factors or cytokines binding to receptor tyrosine kinases, leading to the activation of

PI3K. PI3K then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate

phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting

Akt to the plasma membrane where it is activated through phosphorylation by PDK1 and

mTORC2.[5]

Once activated, Akt phosphorylates a plethora of downstream targets. GSK690693's inhibition

of Akt blocks these phosphorylation events, leading to the diverse cellular effects detailed

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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